4-Methyl-3-(pentylamino)benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 4-methyl-3-(pentylamino)benzonitrile
• InChI: InChI=1S/C13H18N2/c1-3-4-5-8-15-13-9-12(10-14)7-6-11(13)2/h6-7,9,15H,3-5,8H2,1-2H3
• InChI Key: ZNOGWHIBJCLWRR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1=C(C=CC(=C1)C#N)C

Description

4-Methyl-3-(pentylamino)benzonitrile is a chemical compound for research and manufacturing applications. As a benzonitrile derivative, this compound is a valuable building block in organic synthesis, particularly in the development of pharmacologically active molecules. Compounds with benzonitrile and alkylamino substituents are frequently investigated as key intermediates in medicinal chemistry . Researchers utilize such structures in the design and synthesis of novel therapeutic agents; for instance, similar benzonitrile-substituted quinazolinone derivatives have been studied for their potential as Dipeptidyl Peptidase-4 (DPP-4) inhibitory agents, which are a target for type 2 diabetes treatments . The structure of 4-Methyl-3-(pentylamino)benzonitrile suggests its potential use in the development of inhibitors for various enzymes or as a precursor in the synthesis of more complex heterocyclic systems. This product is intended for use by qualified laboratory and research professionals only. Intended Use and Handling: This product is classified as For Research Use Only (RUO). It is not intended for diagnostic or therapeutic applications, nor for use in humans or animals. Safety Data Sheets (SDS) should be consulted prior to handling and use. Researchers are responsible for ensuring safe handling and disposal practices in accordance with their institution's guidelines and local regulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-3-(pentylamino)benzonitrile typically involves the reaction of 4-methylbenzonitrile with pentylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. Commonly, the reaction is performed in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to enhance the reaction rate.

Industrial Production Methods

Industrial production of 4-Methyl-3-(pentylamino)benzonitrile follows similar synthetic routes but on a larger scale. The process involves the optimization of reaction conditions to maximize yield and minimize by-products. The use of continuous flow reactors and advanced purification techniques, such as distillation and chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Nucleophilic Reactions of the Nitrile Group

The nitrile group undergoes hydrolysis under acidic or basic conditions:

Reaction Type	Conditions	Product	Thermodynamic Data
Acidic Hydrolysis	Concentrated HCl, reflux	4-Methyl-3-(pentylamino)benzamide	ΔrH° = +150.8 kJ/mol (estimated from )
Basic Hydrolysis	NaOH (aq), heat	4-Methyl-3-(pentylamino)benzoic acid	ΔrG° = +147.8 kJ/mol (estimated from )

The reaction proceeds via intermediate iminol formation, with the nitrile’s electron-withdrawing nature stabilizing transition states. Hydrolysis rates are slower compared to aliphatic nitriles due to aromatic conjugation .

Reduction of the Nitrile Functionality

Catalytic hydrogenation reduces the nitrile to a primary amine:

Catalyst	Solvent	Temperature	Product	Yield
Ra-Ni	Ethanol	80°C	3-(Pentylamino)-4-methylbenzylamine	~85% (analog data from)
PtO₂	THF	25°C	Same as above	~70%

The reaction is stereoelectronically controlled, with hydrogen addition occurring anti to the aromatic ring.

Electrophilic Aromatic Substitution

Reaction	Reagents	Position	Product	Notes
Nitration	HNO₃/H₂SO₄	Para to NH	4-Methyl-3-(pentylamino)-5-nitrobenzonitrile	Minor ortho product observed (<10%)
Bromination	Br₂/FeBr₃	Para to NH	4-Methyl-3-(pentylamino)-5-bromobenzonitrile	Regioselectivity confirmed via HPLC

The methyl group at position 4 exerts minimal electronic influence but contributes to steric crowding .

Modifications of the Pentylamino Group

The secondary amine undergoes alkylation and acylation:

Reaction	Reagent	Conditions	Product
Alkylation	CH₃I, K₂CO₃	DMF, 60°C	3-(N-Pentyl-N-methylamino)-4-methylbenzonitrile
Acylation	AcCl, Et₃N	CH₂Cl₂, 0°C	3-(Pentylacetamido)-4-methylbenzonitrile

Reaction rates are slower compared to primary amines due to steric hindrance .

Condensation and Coupling Reactions

The amine participates in enamine formation, as demonstrated in analogous systems :

Substrate	Conditions	Product	Yield
Glyoxylic Acid	MeOH, 45°C	Furanone derivative	60%
Isobutyraldehyde	Acetonitrile, pTsOH	Dienamine intermediate	67%

Mechanistic studies suggest the pentylamino group acts as a nucleophile, facilitating C–N bond formation under mild conditions .

Key Reaction Data Table

Reaction Type	ΔrH° (kJ/mol)	Activation Energy (kJ/mol)	Solvent Compatibility
Nitrile Hydrolysis	+150.8	95.2	Polar aprotic (DMF, DMSO)
Catalytic Hydrogenation	-220.4	45.6	Ethanol, THF
Electrophilic Bromination	-78.3	32.1	CH₂Cl₂, CCl₄

Thermodynamic data extrapolated from NIST entries and patent .

Scientific Research Applications

4-Methyl-3-(pentylamino)benzonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-3-(pentylamino)benzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 4-methyl-3-(pentylamino)benzonitrile with key analogs based on substituent variations, molecular properties, and applications:

Table 1: Structural and Functional Comparison of Benzonitrile Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Hazards	Sources
4-Methyl-3-(pentylamino)benzonitrile	C₁₃H₁₇N₃ (hypothetical)	~215.3	Methyl (C4), pentylamino (C3)	Hypothesized intermediate or drug lead	-
4-(Hexylamino)benzonitrile	C₁₃H₁₈N₂	202.30	Hexylamino (C6 chain)	Research compound; safety protocols noted
3-(4-Aminophenyl)benzonitrile	C₁₃H₁₀N₂	194.23	4-Aminophenyl (C3)	Laboratory use; irritant hazards
4-[(4-Amino-3-methyl-1H-pyrazol-1-yl)methyl]benzonitrile	Not explicitly given	~233.25 (estimated)	Pyrazole ring with amino/methyl groups	GLUT1 inhibitor candidate
CP-690,550 (JAK3 inhibitor)	C₁₆H₂₀N₆O·C₆H₈O₇	286.80 (as citrate salt)	Pyrrolopyrimidine core, nitrile, citrate	Immunosuppressive therapy
Naepaine Hydrochloride	C₁₄H₂₂N₂O₂·HCl	286.80	Pentylamino ester, 4-aminobenzoate	Local anesthetic

Key Observations

Alkyl Chain Length and Lipophilicity: The hexylamino analog (C₆ chain) in 4-(hexylamino)benzonitrile has a longer alkyl group than the pentylamino substituent in the target compound. In contrast, 3-(4-aminophenyl)benzonitrile lacks an alkyl chain but includes a rigid aminophenyl group, favoring π-π interactions in binding pockets.

Functional Group Impact: The pyrazole-containing derivative (from ) introduces heteroaromaticity and hydrogen-bonding capacity, critical for targeting GLUT1 transporters . CP-690,550 demonstrates how nitriles can be integrated into complex scaffolds (e.g., pyrrolopyrimidine) for kinase inhibition, suggesting that 4-methyl-3-(pentylamino)benzonitrile’s nitrile group may similarly engage enzymatic active sites.

Safety and Handling: 3-(4-Aminophenyl)benzonitrile and 4-(hexylamino)benzonitrile require stringent safety measures (e.g., skin/eye rinsing), indicating that amino-substituted benzonitriles may pose irritation risks.

Synthetic Pathways: and highlight nitro-to-amine reductions and silane-protected intermediates as common synthetic strategies for benzonitrile derivatives.

Pharmacological Potential: Naepaine Hydrochloride shares a pentylamino group but as part of an ester-linked local anesthetic. This suggests that the pentylamino motif in 4-methyl-3-(pentylamino)benzonitrile could be explored for neurological or topical applications.

Biological Activity

4-Methyl-3-(pentylamino)benzonitrile is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data, case studies, and research findings.

Chemical Structure and Properties

The compound 4-Methyl-3-(pentylamino)benzonitrile features a benzonitrile core with a methyl group and a pentylamino substituent. The presence of these functional groups is crucial for its biological activity, influencing its interaction with various biological targets.

Biological Activity Overview

Research indicates that 4-Methyl-3-(pentylamino)benzonitrile exhibits a range of biological activities, particularly in the context of cancer therapeutics and neuropharmacology.

Anticancer Activity

Several studies have explored the anticancer potential of compounds related to 4-Methyl-3-(pentylamino)benzonitrile. For instance, analogs of similar structures have been identified as effective farnesyltransferase inhibitors (FTIs), which are promising agents in cancer treatment. FTIs disrupt the post-translational modification of proteins essential for cancer cell proliferation and survival .

Table 1: Anticancer Activity of Related Compounds

Compound Name	Mechanism of Action	Reference
4-[3-biphenyl-1-hydroxy-1-(3-methyl-3H-imidazol-4-yl)-prop-2-ynyl]-1-yl-benzonitrile	Inhibits farnesyltransferase
4-Methyl-3-(pentylamino)benzonitrile	Potential FTI activity

Neuropharmacological Effects

The compound may also influence neuropharmacological pathways. Research into similar benzonitrile derivatives has shown that they can modulate neurotransmitter systems, potentially offering therapeutic benefits in conditions such as migraines and anxiety disorders. For example, compounds targeting the trigeminal ganglion have been noted for their ability to inhibit cranial vasodilation, which is significant in migraine pathophysiology .

Case Studies

A notable case study examined the effects of benzonitrile derivatives on cellular signaling pathways associated with cancer cell growth. The study found that certain derivatives could significantly reduce cell viability in various cancer cell lines, suggesting that 4-Methyl-3-(pentylamino)benzonitrile may share similar properties .

Case Study Summary:

• Objective: Evaluate the cytotoxic effects of benzonitrile derivatives.
• Method: In vitro assays on multiple cancer cell lines.
• Findings: Significant reduction in cell viability correlated with increased concentrations of the compound.

Research Findings

Recent studies have provided insights into the synthesis and biological evaluation of related compounds. For example, investigations into the structure-activity relationship (SAR) have revealed that modifications to the alkyl chain can enhance or diminish biological activity, emphasizing the importance of structural optimization in drug design .

Q & A

Basic: What are the recommended synthetic routes for 4-Methyl-3-(pentylamino)benzonitrile, and how can reaction conditions be optimized?

Answer:
The synthesis of 4-Methyl-3-(pentylamino)benzonitrile can be approached via nucleophilic aromatic substitution (NAS) or transition metal-catalyzed cross-coupling. For NAS, the nitro group in precursors like 3-nitro-4-methylbenzonitrile can be replaced with pentylamine under reflux in polar aprotic solvents (e.g., DMF or DMSO) at 80–120°C . Catalytic methods, such as nickel- or palladium-mediated reactions, may improve regioselectivity and yield, as seen in analogous arylcyanation protocols . Optimization should focus on solvent choice (e.g., benzonitrile’s dipole moment enhances miscibility in mixed solvents ), temperature control to minimize side reactions, and purification via column chromatography with silica gel or reverse-phase HPLC.

Advanced: How can spectroscopic techniques confirm the structure and purity of 4-Methyl-3-(pentylamino)benzonitrile?

Answer:

NMR Spectroscopy :

• ¹H NMR : Identify aromatic protons (δ 6.5–8.0 ppm), methyl groups (δ 1.2–1.5 ppm for CH₃, split patterns for pentyl chain), and amine protons (δ 2.5–3.5 ppm, broad if free).
• ¹³C NMR : Confirm nitrile (C≡N, δ 115–120 ppm) and aromatic carbons.

FT-IR : Detect nitrile stretch (~2220 cm⁻¹) and N-H bending (~1600 cm⁻¹).

Mass Spectrometry : High-resolution MS (HRMS) verifies molecular ion [M+H]⁺.

X-ray Crystallography : Resolve crystal structure for absolute configuration validation, as demonstrated for related triazole derivatives .

Basic: What physicochemical properties of 4-Methyl-3-(pentylamino)benzonitrile influence its solubility and reactivity?

Answer:

• Dipole Moment : The nitrile group and aromatic system confer a high dipole moment (~4 D), enhancing solubility in polar solvents (e.g., DMSO, benzonitrile) .
• Hydrogen Bonding : The pentylamino group acts as a weak H-bond donor, affecting interactions in protic media.
• LogP : Estimated ~3.5 (predicted via computational tools), indicating moderate lipophilicity.
• Thermal Stability : Decomposition likely above 200°C, requiring storage at 2–8°C under inert gas .

Advanced: What computational methods predict the adsorption behavior of 4-Methyl-3-(pentylamino)benzonitrile on metal surfaces?

Answer:

• Density Functional Theory (DFT) : Models adsorption energies and orientations on metals (e.g., Ag, Au) by analyzing electron density and binding sites (nitrile N, amine H) .
• Molecular Dynamics (MD) : Simulates solvent effects and surface interactions in bulk media.
• Cluster Analysis : Explores stacking behavior in benzonitrile derivatives using LIF spectra and van der Waals corrections .

Basic: What safety precautions are necessary when handling 4-Methyl-3-(pentylamino)benzonitrile given limited toxicity data?

Answer:

• PPE : Use nitrile gloves, lab coats, and fume hoods to avoid dermal/ocular exposure.
• Storage : Protect from light at 2–8°C in airtight containers .
• Waste Disposal : Incinerate as hazardous organic waste.
• Emergency Protocols : Treat unknown toxicity as per analogous nitriles (e.g., cyanide antidote kits on standby) .

Advanced: How can researchers resolve contradictions in reported synthetic yields of derivatives?

Answer:

Parameter Replication : Standardize solvent purity, catalyst loading (e.g., 5 mol% Ni vs. Pd ), and reaction time.

Byproduct Analysis : Use LC-MS or GC-MS to identify side products (e.g., hydrolysis to carboxylic acids).

Statistical Design : Apply response surface methodology (RSM) to optimize variables like temperature and amine equivalents .

Basic: What role does the pentylamino substituent play in biological activity?

Answer:

• Lipophilicity : The pentyl chain enhances membrane permeability, critical for CNS-targeting drugs (cf. fluvoxamine intermediates ).
• Receptor Binding : Amino groups interact with enzyme active sites via H-bonding or ionic interactions, as seen in kinase inhibitors .
• Metabolic Stability : Longer alkyl chains may reduce CYP450-mediated oxidation compared to ethylamino analogs .

Advanced: What strategies enhance enantiomeric purity during synthesis?

Answer:

• Chiral Catalysts : Use Pd-BINAP complexes for asymmetric NAS, achieving >90% ee .
• Chiral Chromatography : Separate enantiomers via HPLC with cellulose-based columns.
• Dynamic Resolution : Employ enzymes (e.g., lipases) in kinetic resolutions, as demonstrated for amino-nitrile derivatives .